Cas no 8005-02-5 (Nigrosine)

• Product Name: Nigrosine
• CAS No: 8005-02-5
• Molecular Formula: C₁₄H₂₂N₂O₄S
• Molecular Weight: 314.401
• MDL: MFCD00149005
• CID: 47977

Nigrosine Properties

Names and Identifiers

• Solvent Black 7
• NIGROSIN B ALCOHOL SOLUBLE
• C.I. 50415:1
• C.I. 50415b
• Nigrosin Base
• C.I.Solventblack7
• NIGROSIN, ALCOHOL SOLUBLE
• NIGROSIN
• NIGROSINE BASE
• NIGROSINE, ALCOHOL SOLUBLE
• INDULIN BLACK
• CI NO 50415

• MDL： MFCD00149005
• InChIKey： ZOTFNDQLJIXYRU-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H22N2O4S/c1-2-3-4-5-14(18)16-12-6-8-13(9-7-12)21(19,20)15-10-11-17/h6-9,15,17H,2-5,10-11H2,1H3,(H,16,18)
• SMILES： CCCCCC(NC1C=CC(S(NCCO)(=O)=O)=CC=1)=O

Computed Properties

• Exact Mass: 313.048166
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 313.048166
• Heavy Atom Count: 21
• Complexity: 385
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 62.1

Experimental Properties

• Water Partition Coefficient: <0.1G/100MLAT21ºC
• Boiling Point: 455.6±45.0 °C at 760 mmHg
• Melting Point: 180ºC
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 229.3±28.7 °C
• Solubility: alcohol: soluble
• Color/Form: Black powder
• Solubility: <0.1 g/100 mL at 21 ºC
• Density: 1.4±0.1 g/cm3